Cas no 2227900-79-8 ((2R)-1-3-(methoxymethyl)phenylpropan-2-ol)

• Product Name: (2R)-1-3-(methoxymethyl)phenylpropan-2-ol
• CAS No: 2227900-79-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6286719
• PubChem ID: 147016976
• Update Time: 2025-05-23

(2R)-1-3-(methoxymethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-3-(methoxymethyl)phenylpropan-2-ol
• (2R)-1-[3-(methoxymethyl)phenyl]propan-2-ol
• 2227900-79-8
• EN300-1777329

• Inchi： 1S/C11H16O2/c1-9(12)6-10-4-3-5-11(7-10)8-13-2/h3-5,7,9,12H,6,8H2,1-2H3/t9-/m1/s1
• InChI Key： AUYSJNMKFDYSMV-SECBINFHSA-N
• SMILES： O[C@H](C)CC1C=CC=C(COC)C=1

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-1-3-(methoxymethyl)phenylpropan-2-ol

Introduction to (2R)-1-3-(methoxymethyl)phenylpropan-2-ol (CAS No. 2227900-79-8)

(2R-1-3-(methoxymethyl)phenylpropan-2-ol) is a chiral organic compound with significant applications in the field of pharmaceutical chemistry and biochemical research. This compound, identified by its CAS number 2227900-79-8, has garnered attention due to its structural complexity and potential biological activities. The presence of a stereocenter at the second carbon atom, denoted by the (2R) configuration, makes this molecule a valuable scaffold for the development of enantioselective drugs and chiral catalysts.

The structural motif of (2R)-1-3-(methoxymethyl)phenylpropan-2-ol consists of a phenyl ring substituted with a methoxymethyl group at the third position and an isopropyl alcohol moiety at the second carbon. This configuration not only imparts unique physicochemical properties but also opens up possibilities for diverse chemical modifications. The compound's solubility, stability, and reactivity profile make it a candidate for various synthetic pathways, including asymmetric synthesis and catalytic hydrogenation.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced efficacy and reduced side effects compared to their racemic counterparts. The enantiomeric purity of (2R)-1-3-(methoxymethyl)phenylpropan-2-ol is crucial for its pharmaceutical applications. Advanced chromatographic techniques such as high-performance liquid chromatography (HPLC) and gas chromatography (GC) are employed to ensure high enantiomeric excess (ee), which is essential for therapeutic efficacy.

The compound's utility extends beyond pharmaceuticals into the realm of biochemical research. Its chiral nature makes it a suitable ligand in asymmetric catalysis, where it can facilitate the synthesis of other optically active molecules. Additionally, the methoxymethyl group provides a handle for further functionalization, allowing chemists to tailor its properties for specific applications. For instance, it can be transformed into esters, amides, or other derivatives that exhibit different biological activities.

Recent studies have highlighted the potential of (2R)-1-3-(methoxymethyl)phenylpropan-2-ol in drug discovery. Researchers have explored its role as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The stereochemistry of this compound plays a pivotal role in determining its interaction with biological targets, making it a promising candidate for structure-based drug design. Computational modeling and molecular dynamics simulations have been employed to understand its binding affinity and mechanism of action.

The synthesis of (2R)-1-3-(methoxymethyl)phenylpropan-2-ol involves multi-step organic reactions, often requiring specialized catalysts and conditions to achieve high yields and selectivity. Transition metal catalysts such as palladium and ruthenium have been utilized in asymmetric hydrogenation reactions to construct the chiral center efficiently. The use of green chemistry principles has also been explored to minimize waste and improve sustainability in its production.

In conclusion, (2R)-1-3-(methoxymethyl)phenylpropan-2-ol (CAS No. 2227900-79-8) is a versatile chiral compound with significant potential in pharmaceuticals and biochemical research. Its unique structural features and stereochemical properties make it an attractive scaffold for drug development and catalytic applications. As research continues to uncover new methodologies for its synthesis and functionalization, this compound is poised to play an increasingly important role in the chemical industry.